Cas no 2172577-53-4 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid
• CAS No: 2172577-53-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5771019
• PubChem ID: 165876477
• Update Time: 2025-08-03

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172577-53-4
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbutanoic acid
• EN300-1504722
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(24(30)31)13-15-27-23(29)12-14-26(2,3)28-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： XCCHZVSJJVPZST-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS No. 2172577-53-4)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid, identified by its CAS number 2172577-53-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of this compound is highly intriguing, featuring a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly employed in peptide synthesis as an amino protecting group. The presence of the Fmoc moiety suggests that this compound may be utilized in the synthesis of peptides or as an intermediate in the development of more complex biomolecules. Additionally, the amide and carboxylic acid functionalities in the molecule indicate potential roles in hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological targets. The fluorenyl group, in particular, has been studied for its ability to enhance the solubility and stability of bioactive molecules, making it a valuable component in drug design. The Fmoc protecting group, on the other hand, is well-established in peptide chemistry and is known for its stability under standard synthetic conditions, ensuring high yields and purity in peptide synthesis.

The 4-methylpentanamido and 2-methylbutanoic acid components of the molecule contribute to its overall hydrophobicity and may influence its solubility profile. These structural features are often engineered to optimize pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). In drug discovery, molecules with such tailored hydrophobic characteristics are preferred as they can improve membrane permeability and target binding affinity.

Current research in medicinal chemistry increasingly focuses on the development of multifunctional compounds that can simultaneously address multiple therapeutic targets. The complexity of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid makes it a promising candidate for such applications. For instance, the combination of an amine group for interaction with nucleophilic sites and a carboxylic acid group for hydrogen bonding or ionic interactions could provide a scaffold for designing molecules with enhanced binding specificity.

In vitro studies have begun to explore the potential bioactivities of this compound. Initial assays have shown that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. The fluorenylmethoxycarbonyl group could modulate enzyme activity by serving as a competitive inhibitor or by influencing enzyme conformational changes. Additionally, the amide bond may participate in allosteric modulation of protein targets, offering a dual mechanism of action.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the precision required to achieve high yields. Modern synthetic methodologies, including transition metal-catalyzed reactions and automated purification techniques, have been instrumental in facilitating such syntheses. These advancements not only improve efficiency but also enhance the scalability of producing such specialized compounds for further research.

Future directions in the study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid may involve exploring its derivatives to optimize bioactivity and pharmacokinetic properties. By modifying substituents on the fluorenyl ring or introducing additional functional groups, researchers can fine-tune the molecule's interactions with biological targets. Such modifications could lead to novel therapeutic agents with improved efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery has also opened new avenues for studying this compound. Predictive models can identify potential binding sites on biological targets based on structural features alone, allowing researchers to prioritize experimental efforts. This interdisciplinary approach combines computational power with traditional wet-lab techniques to accelerate the development pipeline.

The role of this compound in peptide mimetics is another area of interest. Peptide mimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor stability or immunogenicity. The presence of an amide bond suggests that this compound could serve as a backbone for designing peptidomimetics with enhanced properties. Such mimetics are particularly valuable in treating diseases where peptide-based therapies are limited by their pharmacokinetic profiles.

Environmental considerations also play a crucial role in modern drug development. The synthesis and application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid must adhere to principles of green chemistry to minimize environmental impact. This includes optimizing synthetic routes to reduce waste generation and employing sustainable solvents where possible. Such practices ensure that advancements in pharmaceutical chemistry align with broader environmental goals.

In conclusion,4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbutanoic acid (CAS No. 2172577-53-4) represents a fascinating example of how complex organic molecules can be engineered for therapeutic applications. Its unique structural features offer potential benefits in drug design, particularly in addressing multifunctional targets and developing peptide mimetics. As research continues to uncover new applications for this compound, it is poised to make significant contributions to pharmaceutical science and medicine.